BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: ACTH (6-24)
(Human)

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: ACTH (6-24) (human)
Cat. No.: B12372446
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adrenocorticotropic hormone (ACTH) (6-24) is a fragment of the full-length human ACTH
peptide. It is a competitive inhibitor of steroidogenesis induced by ACTH (1-39) and ACTH (5-
24)[1]. This document provides detailed protocols for the reconstitution and storage of
lyophilized ACTH (6-24) (human) to ensure its stability and efficacy for research applications.
Proper handling is crucial to prevent degradation and maintain the biological activity of the
peptide.

Quantitative Data Summary

The following tables provide a summary of the key quantitative parameters for the
reconstitution and storage of ACTH (6-24).

Table 1: Reconstitution of Lyophilized ACTH (6-24)
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Table 2: Storage of ACTH (6-24)
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Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ACTH (6-24)

This protocol describes the procedure for reconstituting lyophilized ACTH (6-24) to a stock

solution.
Materials:
» Vial of lyophilized ACTH (6-24) (human)

» Sterile, high-purity water (e.g., Milli-Q, water for injection)
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Sterile, low-protein binding microcentrifuge tubes
Calibrated micropipettes and sterile tips
Vortex mixer

Microcentrifuge

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,
which can affect peptide stability.

Centrifuge: Briefly centrifuge the vial at a low speed (e.g., 2000-3000 x g for 1-2 minutes) to
ensure all the lyophilized powder is at the bottom of the vial.

Solvent Addition: Carefully open the vial and add the required volume of sterile water to
achieve the desired concentration (e.g., for 1 mg of peptide, add 1 mL of water to geta 1
mg/mL stock solution).

Dissolution: Gently swirl the vial or pipette the solution up and down to dissolve the peptide.
If necessary, vortex for a few seconds. Avoid vigorous shaking, as this can cause peptide
aggregation.

Complete Solubilization: Visually inspect the solution to ensure that the peptide has
completely dissolved and the solution is clear.

Protocol 2: Storage of Reconstituted ACTH (6-24)

This protocol outlines the best practices for storing the reconstituted ACTH (6-24) solution to

maintain its integrity.

Materials:

Reconstituted ACTH (6-24) stock solution

Sterile, low-protein binding microcentrifuge tubes (e.g., polypropylene)
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o Calibrated micropipettes and sterile tips
Procedure:

 Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to peptide degradation, it is
highly recommended to aliquot the reconstituted stock solution into smaller, single-use
volumes. The volume of each aliquot should be based on the amount needed for a single
experiment.

e Short-Term Storage: For use within a few days, aliquots can be stored at 4°C.

e Long-Term Storage: For longer-term storage, aliquots should be frozen at -20°C (for up to 1
month) or -80°C (for up to 6 months).

e Labeling: Clearly label each aliquot with the peptide name, concentration, and date of
reconstitution.

e Thawing: When ready to use, thaw a single aliquot at room temperature or on ice. Do not
refreeze any unused portion of the thawed aliquot.

Diagrams
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Caption: Workflow for the reconstitution of lyophilized ACTH (6-24).
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Caption: Decision tree for the storage of reconstituted ACTH (6-24).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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